Cas no 9003-27-4 (Polyisobutylene)

Polyisobutylene Properties

Names and Identifiers

• Poly(isobutylene)
• poly(isobutylene) standard 856000
• iso-Butylene resin (liquid)
• iso-Butylene resin
• Butyleneresinliquid
• ButyleneresinsolidlowMWt
• ButyleneresinsolidmedMWt
• ButyleneresinsolidhighMWt
• Polyisobutene
• PIB
• Polyisobutylene
• poly(1,1-dimethylethylene)
• Poly(isobutylene),ca.M.W.840.000100GR
• POLYISOBUTYLENE, MW 900-1200
• Polyisobutylenehighviscosity
• Polyisobutylenelowviscosity
• Polyisobutylenemediumviscosity
• Poly(isobutylene), ca. M.W. 2.800
• Isobutene-, homopolymer
• Isobutene polymer
• Isobutylene homopolymer
• 2-Methylpropene polymer
• ISOBUTYLENE [MI]
• 42278-27-3
• EINECS 204-066-3
• MFCD00008898
• iso-butylene
• iso-butene
• QA2LMR467H
• i-butene
• I1083
• InChI=1/C4H8/c1-4(2)3/h1H2,2-3H
• Isopropylidenemethylene
• 2-Methyl-1-propene
• 9003-27-4
• Isobutene (ca. 10% in Isopropyl Ether)
• iso-C4H8
• sym-Dimethylethylene
• 2-Methylpropene, 99%
• ISOBUTYLENE [WHO-DD]
• NS00007976
• Isobutene
• Q776976
• 115-11-7
• HSDB 613
• UN 1055
• Unsymmetrical dimethylethylene
• ISOBUTYLENE [HSDB]
• Isobutene (ca. 6% in Toluene)
• 2-methyl-2 propene
• Propene, 2-methyl-, tetramer
• I0091
• 2-Methylpropene
• 2-methylprop-1-ene
• CHEBI:43907
• Isobutene (ca. 8% in Dichloromethane)
• 1-Propene, 2-methyl-, trimer
• A803373
• 1-Propene, 2-methyl-
• 68037-14-9
• CCRIS 2281
• 2-Methylpropene, purum, >=99.5%
• 1,1-Dimethylethylene
• isobutylene, various grades
• UN1055
• I0911
• 2-Methylpropylene
• ISOBUTYLENE
• Methylpropene
• 2-METHYL-D3-PROPENE-3,3,3-D3
• unsym. dimethylethylene
• Propene, 2-methyl-
• EC 204-066-3
• 2-methyl-l-propene
• DTXCID90748
• 68606-25-7
• gamma-Butylene
• 2-methyl-2-propene
• 1,1-Dimethylethene
• UNII-QA2LMR467H
• I0909
• I1082
• Isobutene (ca. 15% in Tetrahydrofuran)
• DTXSID9020748
• 2-METHYL-D3-PROPENE
• AKOS000121111
• I0910
• .gamma.-Butylene
• 2-Methylpropyline
• Isobutene (ca. 9% in Hexane)
• 1,3-Propanediyl, 2-methylene-
• 13001-05-3
• DTXSID50164803
• Isobutene trimer
• DTXSID601307041
• +Expand

• MDL： MFCD00084436
• InChIKey： VQTUBCCKSQIDNK-UHFFFAOYSA-N
• Inchi： 1S\/C4H8\/c1-4(2)3\/h1H2,2-3H3
• SMILES： CC(=C)C

Computed Properties

• Exact Mass: 56.06260
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 56.0626
• Heavy Atom Count: 4
• Complexity: 23
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 1.70180
• PSA: 0.00000
• Refractive Index: n20/D 1.51
• Boiling Point: No date available
• Melting Point: No date available
• Vapor Pressure: No date available
• Flash Point: No date available
• Solubility: Solubility in water, g/100ml at 20 °C: 0.03
• Color/Form: Colorless to yellowish viscous liquid or elastic rubber like semi-solid (soft colloid for low molecular weight, toughness and elasticity for high molecular weight)
• Stability/Shelf Life: Stability Combustible. Incompatible with strong oxidizing agents.
• Solubility: Not available
• Density: 0.92 g/mL at 25 °C(lit.)